N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(2,6-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H15N3O4/c1-10-4-3-5-15-19-11(2)16(18(23)21(10)15)20-17(22)12-6-7-13-14(8-12)25-9-24-13/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key: HJRIPRGCQSVMGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=C(C(=O)N12)NC(=O)C3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

The compound “N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide” is a derivative of the pyrido[1,2-a]pyrimidine class. It is a complex organic compound with potential applications in various fields.

Synthesis Analysis

The synthesis of pyrido[1,2-a]pyrimidine derivatives has been studied extensively. One method involves the electrochemical reduction of 2,6-dimethyl-3-ethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine in aqueous media. Another approach involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as 1H and 13C NMR spectroscopy, as well as mass spectrometry. The linear formula of a similar compound is C22H22N6O5.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can involve multiple steps. For instance, the electrochemical reduction of 2,6-dimethyl-3-ethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine involves a one-electron process leading to a neutral radical intermediate formation accompanied by a rapid dimerization.

Future Directions

The future research directions for this compound could include further exploration of its potential applications in various fields, such as pharmaceuticals and materials science. Additionally, more detailed studies on its synthesis, chemical reactions, and physical and chemical properties could provide valuable insights.